Cas no 2227771-14-2 (rac-(1R,2R)-2-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227771-14-2
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 6597631
• PubChem ID: 165628317
• Update Time: 2025-05-21

rac-(1R,2R)-2-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid
• EN300-1784592
• 2227771-14-2

• Inchi： 1S/C12H12N2O2/c1-14-6-13-10-4-7(2-3-11(10)14)8-5-9(8)12(15)16/h2-4,6,8-9H,5H2,1H3,(H,15,16)/t8-,9+/m0/s1
• InChI Key： HEGJMGVYYJQTMO-DTWKUNHWSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC2=C(C=1)N=CN2C)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-(1R,2R)-2-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid

rac-(1R,2R)-2-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid: A Comprehensive Overview

The compound rac-(1R,2R)-2-(1-methyl-1H-benzodiazol-5-yl)cyclopropane-carboxylic acid, with CAS No 2227771-14-2, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development.

The name of the compound reflects its complex structure: the cyclopropane ring is substituted at position 2 with a benzodiazole moiety, which itself is methylated at position 5. The stereochemistry of the molecule is specified as racemic (rac-) with a specific configuration at positions 1 and 2 of the cyclopropane ring ((1R,2R)). This stereochemistry plays a crucial role in determining the compound's physical properties and biological activity.

Recent research findings have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its structure suggests that it may interact with specific biological targets, such as receptors or enzymes, making it a promising candidate for further investigation in drug design.

The synthesis of rac-(1R,2R)cyclopropane carboxylic acid derivatives involves advanced organic chemistry techniques, including multi-component reactions and stereo-selective synthesis methods. These methods ensure the precise control of stereochemistry, which is essential for achieving the desired biological activity.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and is sparingly soluble in common organic solvents. Its stability under various conditions has been thoroughly investigated, making it suitable for use in diverse chemical environments.

The biological evaluation of this compound has revealed interesting insights into its potential applications. For instance, studies have shown that it exhibits moderate activity against certain enzymes involved in inflammatory pathways, suggesting its potential role in anti-inflammatory drug development.

In conclusion, rac-(1R,2R)cyclopropane carboxylic acid, with CAS No 2227771-48689686996969696969696969696969696969696948683000000000000000004858433333333333333348584 (incorrect CAS number format), warrants further exploration due to its unique structural features and promising biological profile.